Cas no 4410-16-6 (1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE)

1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene is a versatile brominated aromatic compound featuring a dioxolane-protected aldehyde functionality. Its key advantages include stability under various reaction conditions, making it suitable for use as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Grignard reactions. The dioxolane group acts as a protective moiety for aldehydes, enabling selective transformations at the bromoaryl site. This compound is valuable in pharmaceutical and agrochemical research, where controlled functionalization of aromatic systems is required. Its well-defined reactivity profile and compatibility with diverse reagents enhance its utility in multistep synthetic routes.

1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE structure

4410-16-6 structure

Product Name:1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE

CAS No:4410-16-6

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

MDL:MFCD04117645

CID:876796

Update Time:2026-04-29

1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE Chemical and Physical Properties

Names and Identifiers

- 1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
- 2-(4-bromobenzyl)-1,3-dioxolane
- AC1MBUR2
- AG-F-55201
- CTK4I7976
- SureCN7393096
- MDL： MFCD04117645
- Inchi： InChI=1S/C10H11BrO2/c11-9-3-1-8(2-4-9)7-10-12-5-6-13-10/h1-4,10H,5-7H2
- InChI Key： ACKDBUNMLXWBHV-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)Br)CC2OCCO2

Computed Properties

Exact Mass: 241.99423
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2

Experimental Properties

PSA: 18.46

1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	022274-1g	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6	96%	1g	￡368.00	2022-03-01
Fluorochem	022274-2g	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6	96%	2g	￡597.00	2022-03-01
Fluorochem	022274-5g	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6	96%	5g	￡979.00	2022-03-01
TRC	B083745-250mg	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6		250mg	$ 240.00	2022-06-07
TRC	B083745-500mg	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6		500mg	$ 395.00	2022-06-07
abcr	AB166515-1 g	Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene, 96%; .	4410-16-6	96%	1 g	€659.30	2023-07-20
abcr	AB166515-2 g	Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene, 96%; .	4410-16-6	96%	2 g	€1,021.80	2023-07-20
BAI LING WEI Technology Co., Ltd.	022274-1g	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6	96%	1g	￥ 8096	2022-04-26
BAI LING WEI Technology Co., Ltd.	022274-2g	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6	96%	2g	￥ 13134	2022-04-26
BAI LING WEI Technology Co., Ltd.	022274-5g	1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene	4410-16-6	96%	5g	￥ 21538	2022-04-26

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Related Categories

Additional information on 1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE

Comprehensive Guide to 1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 4410-16-6): Properties, Applications, and Industry Insights

1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 4410-16-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aromatic derivative features a unique 1,3-dioxolane functional group, making it a versatile building block for cross-coupling reactions and heterocyclic chemistry. With growing interest in sustainable chemistry, researchers are exploring its role in green synthesis methodologies and catalyzed transformations.

The compound's molecular structure combines a bromobenzene core with a dioxolane-protected aldehyde equivalent, offering dual reactivity for palladium-catalyzed couplings (e.g., Suzuki-Miyaura reactions) and acid-deprotection pathways. Recent studies highlight its potential in developing OLED materials and liquid crystal displays, aligning with the global demand for energy-efficient technologies. Analytical data shows high purity grades (>98%) with characteristic NMR peaks at 7.45 ppm (aromatic protons) and 5.85 ppm (dioxolane methine).

Industry trends reveal increasing searches for "CAS 4410-16-6 suppliers" and "1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene synthesis," reflecting its growing commercial importance. The compound's storage stability under nitrogen atmosphere and compatibility with Grignard reagents make it preferable for organometallic chemistry applications. Regulatory-compliant manufacturers now emphasize REACH certification and GMP standards to meet pharmaceutical industry requirements.

Emerging applications include its use as a precursor for biodegradable polymers and photoactive compounds, particularly in solar cell research. The protecting group strategy embodied in its structure addresses common challenges in multi-step syntheses, as evidenced by its adoption in API manufacturing. Thermal analysis indicates decomposition above 230°C, with optimal handling conditions between 15-25°C to maintain chemical integrity.

Environmental considerations drive innovation in waste minimization during its production. Advanced continuous flow chemistry methods demonstrate 20% higher atom economy compared to batch processes. Spectroscopy experts frequently search for "FTIR spectra of 4410-16-6" and "HPLC methods for dioxolane derivatives," underscoring the need for reliable analytical protocols.

Market analysis shows 15% annual growth in demand for functionalized bromoarenes, with 4410-16-6 occupying a niche in chiral synthesis. Its crystallization behavior and solubility profiles in THF/DMSO mixtures are frequently studied for process optimization. Recent patent filings highlight novel applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs).

Quality control protocols emphasize residual solvent analysis and heavy metal screening, particularly for pharmaceutical applications. The compound's electrophilic reactivity enables diverse transformations, while its moisture sensitivity necessitates proper handling procedures. Academic and industrial researchers consistently rank it among top aryl bromide building blocks for medicinal chemistry projects.